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Compound of Interest

Compound Name: 4-Iodobutanal

Cat. No.: B1206920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodobutanal is a bifunctional organic compound of significant interest in synthetic organic

chemistry, particularly in the fields of medicinal chemistry and drug development. Its structure

incorporates both a reactive aldehyde moiety and a primary alkyl iodide, making it a versatile

building block for the introduction of a four-carbon chain with orthogonal reactivity. The

aldehyde allows for nucleophilic additions, reductions, and oxidations, while the iodo group

serves as an excellent leaving group in nucleophilic substitution reactions.[1] This guide

provides a comprehensive overview of the key physicochemical properties, synthesis, and

reactivity of 4-Iodobutanal.

Physicochemical and Spectral Data
A summary of the key physicochemical properties of 4-Iodobutanal is presented in the table

below. This data is essential for its handling, reaction setup, and analytical characterization.
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Property Value Reference

CAS Number 77406-93-0 [1]

Molecular Formula C₄H₇IO [1]

Molecular Weight 198.00 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point
194.372 °C (Calculated at 760

mmHg)
[1]

Density 1.789 g/cm³ (Calculated) [1]

Solubility Soluble in organic solvents [1]

InChI Key
ZQTKCMWSSKTZHN-

UHFFFAOYSA-N
[1]

Synthesis of 4-Iodobutanal
A notable synthetic route to 4-Iodobutanal involves the oxidative ring cleavage of cyclobutanol.

This method provides a direct approach to the γ-iodinated aldehyde.

Experimental Protocol: Oxidative Ring Cleavage of
Cyclobutanol
This protocol is a representative procedure based on known methodologies for the synthesis of

γ-haloaldehydes from cyclobutanol derivatives.

Materials:

Cyclobutanol

N-Iodosuccinimide (NIS)

Acetonitrile (anhydrous)

Dichloromethane (DCM)
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Saturated aqueous sodium thiosulfate solution

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve cyclobutanol

(1.0 eq) in anhydrous acetonitrile.

Cool the solution to 0 °C using an ice bath.

To the cooled, stirring solution, add N-Iodosuccinimide (1.1 eq) portion-wise over 15 minutes,

ensuring the temperature remains below 5 °C.

Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir

for an additional 3-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate

solution to decompose any unreacted NIS.

Transfer the mixture to a separatory funnel and dilute with dichloromethane.
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Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to afford pure 4-
Iodobutanal.

Cyclobutanol

N-Iodosuccinimide (NIS)
Acetonitrile, 0°C to rt

4-Iodobutanal

Oxidative Ring Cleavage

Click to download full resolution via product page

Caption: Synthesis of 4-Iodobutanal from Cyclobutanol.

Chemical Reactivity and Applications
The dual functionality of 4-Iodobutanal makes it a valuable intermediate in the synthesis of

more complex molecules, including pharmaceuticals and biologically active compounds.

Nucleophilic Substitution at the Carbon-Iodine Bond
The primary iodo group is readily displaced by a variety of nucleophiles. This allows for the

introduction of diverse functional groups at the terminal position of the four-carbon chain.

This protocol provides a representative example of a nucleophilic substitution reaction.

Materials:
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4-Iodobutanal

Sodium azide (NaN₃)

Dimethylformamide (DMF, anhydrous)

Dichloromethane (DCM)

Deionized water

Brine

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Stir bar

Nitrogen inlet

Heating mantle with temperature control

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask under a nitrogen atmosphere, add 4-Iodobutanal (1.0 eq) and

anhydrous DMF.

Add sodium azide (1.2 eq) to the solution.

Heat the reaction mixture to 50-60 °C and stir for 4-6 hours.

Monitor the reaction by TLC.
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After completion, cool the reaction mixture to room temperature and dilute with

dichloromethane.

Wash the organic mixture with deionized water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The resulting 4-azidobutanal can be used in subsequent steps without further purification or

can be purified by column chromatography if necessary.

4-Iodobutanal

Sodium Azide (NaN₃)
DMF, 50-60°C

4-Azidobutanal

SN2 Reaction

Click to download full resolution via product page

Caption: Nucleophilic substitution reaction of 4-Iodobutanal.

Reactions of the Aldehyde Group
The aldehyde functionality of 4-Iodobutanal undergoes typical aldehyde reactions, such as

Wittig olefination, to form carbon-carbon double bonds.

This protocol is a representative example of a Wittig reaction involving 4-Iodobutanal.

Materials:

4-Iodobutanal
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(Carbethoxymethylene)triphenylphosphorane (Ph₃P=CHCO₂Et)

Tetrahydrofuran (THF, anhydrous)

Round-bottom flask

Magnetic stirrer

Stir bar

Nitrogen inlet

Dichloromethane

Hexanes

Silica gel for column chromatography

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve

(carbethoxymethylene)triphenylphosphorane (1.1 eq) in anhydrous THF.

To this solution, add a solution of 4-Iodobutanal (1.0 eq) in anhydrous THF dropwise at

room temperature.

Stir the reaction mixture at room temperature for 12-16 hours.

Monitor the reaction by TLC.

Upon completion, concentrate the reaction mixture under reduced pressure.

The crude residue can be purified by column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent to yield ethyl 6-iodohex-2-enoate.
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4-Iodobutanal

(Carbethoxymethylene)-
triphenylphosphorane

THF, rt

Ethyl 6-Iodohex-2-enoate

Wittig Olefination

Click to download full resolution via product page

Caption: Wittig reaction of 4-Iodobutanal.

Conclusion
4-Iodobutanal is a highly useful and versatile synthetic intermediate. Its bifunctional nature

allows for a wide range of chemical transformations, making it a valuable tool for the

construction of complex molecular architectures relevant to drug discovery and development.

The experimental protocols provided herein serve as a guide for the synthesis and

manipulation of this important building block. Researchers and scientists are encouraged to

adapt and optimize these procedures to suit their specific synthetic goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206920#4-iodobutanal-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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